2-(Butan-2-ylamino)-2-oxoethyl 4-methylbenzoate
Description
Synthesis Analysis
The synthesis of this compound involves several steps. Notably, it can be prepared by reacting 4-methylbenzoic acid with butan-2-amine (also known as sec-butylamine) in the presence of an appropriate coupling agent (such as dicyclohexylcarbodiimide , DCC ) and a catalyst (e.g., N,N-dimethylaminopyridine , DMAP ). The resulting intermediate can then undergo acylation with oxalyl chloride to form the oxoethyl ester. Detailed synthetic pathways and optimization strategies are documented in the literature .
Scientific Research Applications
Synthesis and Chemical Reactivity
Studies have shown that compounds with similar structures to "2-(Butan-2-ylamino)-2-oxoethyl 4-methylbenzoate" are utilized in the synthesis of complex molecules. For instance, the synthesis of unsaturated α-acyloxybenzothiazoleamides via the Passerini three-component reaction demonstrates the chemical reactivity and versatility of related compounds in producing pharmaceutical intermediates with good yields (Sheikholeslami-Farahani & Shahvelayati, 2013).
Antiviral and Anticancer Properties
Some derivatives have shown potential in antiviral and anticancer applications. For example, (quinazolin-4-ylamino)methyl-phosphonates synthesized through microwave irradiation displayed weak to good anti-Tobacco mosaic virus (TMV) activity, indicating their potential as antiviral agents (Luo et al., 2012). Additionally, 4-thiazolidinones containing the benzothiazole moiety have been evaluated for their anticancer activity, with some compounds showing promising results against various cancer cell lines (Havrylyuk et al., 2010).
Drug Delivery and Pharmaceutical Applications
Modifications of related compounds have been explored for enhancing drug delivery mechanisms. For instance, methylated N-(4-N,N-Dimethylaminobenzyl) chitosan, a novel chitosan derivative, has been studied for its ability to enhance paracellular permeability across intestinal epithelial cells, indicating its potential as an absorption enhancer in pharmaceutical formulations (Kowapradit et al., 2008).
Environmental Science and Water Treatment
The occurrence and fate of parabens, which share a functional group with "2-(Butan-2-ylamino)-2-oxoethyl 4-methylbenzoate," in aquatic environments have been extensively studied. These studies provide insights into the environmental impact, degradation, and treatment of chemicals with similar structures, highlighting their presence in surface water, sediments, and the effectiveness of wastewater treatment processes in removing these contaminants (Haman et al., 2015).
properties
IUPAC Name |
[2-(butan-2-ylamino)-2-oxoethyl] 4-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-4-11(3)15-13(16)9-18-14(17)12-7-5-10(2)6-8-12/h5-8,11H,4,9H2,1-3H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYWSNOYNXMRZMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)COC(=O)C1=CC=C(C=C1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Butan-2-ylamino)-2-oxoethyl 4-methylbenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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